Cas no 860789-92-0 (6-Bromo-2-iminocoumarin-3-carbonitrile)

• Product Name: 6-Bromo-2-iminocoumarin-3-carbonitrile
• CAS No: 860789-92-0
• MF: C₁₀H₅BrN₂O
• MW: 249.063501119614
• CID: 1843716
• PubChem ID: 2737462
• Update Time: 2025-05-20

6-Bromo-2-iminocoumarin-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-iminochromene-3-carbonitrile
• AC1MC7CP
• CTK8E6720
• MolPort-001-767-983
• OR3623
• KB-105683
• 6-BROMO-3-CYANO-2-IMINOCOUMARIN
• 6-Bromo-3-cyano-2-iminocoumarin, 6-Bromo-2-imino-2H-chromene-3-carbonitrile
• 6-bromo-2-imino-2H-chromene-3-carbonitrile
• MFCD00115365
• DTXSID10372083
• AKOS025295844
• PS-4917
• CS-0330863
• 860789-92-0
• 6-Bromo-2-iminocoumarin-3-carbonitrile

• Inchi： 1S/C10H5BrN2O/c11-8-1-2-9-6(4-8)3-7(5-12)10(13)14-9/h1-4,13H
• InChI Key： CLQWATANMIRGHW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C#N)C(=N)O2

Computed Properties

• Exact Mass: 247.95853g/mol
• Monoisotopic Mass: 247.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.9Ų

Additional information on 6-Bromo-2-iminocoumarin-3-carbonitrile

6-Bromo-2-iminocoumarin-3-carbonitrile: A Comprehensive Overview

6-Bromo-2-iminocoumarin-3-carbonitrile (CAS No. 860789-92-0) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a coumarin skeleton with bromine and cyano substituents, exhibits a wide range of applications and properties that make it a subject of ongoing research.

The coumarin core of 6-Bromo-2-iminocoumarin-3-carbonitrile serves as a foundational framework for various chemical reactions and functionalizations. Coumarins are known for their aromaticity and ability to participate in hydrogen bonding, which are critical for their interactions in biological systems. The introduction of a bromine atom at the 6-position and a cyano group at the 3-position further enhances the compound's chemical reactivity and biological activity. These substituents not only influence the electronic properties of the molecule but also play a pivotal role in its solubility, stability, and bioavailability.

Recent studies have highlighted the potential of 6-Bromo-2-iminocoumarin-3-carbonitrile as a promising candidate in drug discovery. Researchers have explored its ability to inhibit specific enzymes and pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition of histone deacetylases (HDACs), which are key targets in epigenetic therapy. The bromine substituent was found to significantly contribute to the compound's binding affinity and selectivity.

In addition to its pharmacological applications, 6-Bromo-2-iminocoumarin-3-carbonitrile has shown potential in materials science, particularly in the development of advanced optical materials. Its ability to emit fluorescence under UV light makes it a candidate for applications in sensors, imaging agents, and optoelectronic devices. A 2023 paper in *Advanced Materials* reported that this compound can be incorporated into polymer matrices to create stimuli-responsive materials that change their optical properties in response to environmental changes such as temperature or pH.

The synthesis of 6-Bromo-2-iminocoumarin-3-carbonitrile involves a multi-step process that typically begins with the preparation of the coumarin skeleton. Key steps include bromination at the 6-position and subsequent substitution reactions to introduce the cyano group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made the compound more accessible for both academic research and industrial applications.

Another area of active research is the exploration of 6-Bromo-2-iminocoumarin-3-carbonitrile as a building block for constructing larger molecular frameworks. Its reactivity allows for easy functionalization, enabling chemists to design molecules with tailored properties for specific applications. For example, researchers have used this compound as a starting material for synthesizing bioactive heterocycles and advanced materials with unique electronic characteristics.

Despite its numerous advantages, the use of 6-Bromo-2-iminocoumarin-3-carbonitrile is not without challenges. Its relatively high cost of production and limited availability have hindered large-scale applications. However, ongoing efforts to optimize synthesis routes and scale up production are expected to address these issues in the near future.

In conclusion, 6-Bromo-2-iminocoumarin-3-carbonitrile (CAS No. 860789-92-0) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future innovations. As research continues to uncover new possibilities for this compound, its role in drug discovery, materials science, and beyond is likely to expand significantly.